Cas no 356-02-5 (3-Perfluoropropyl Propanoic Acid)

3-Perfluoropropyl Propanoic Acid is a fluorinated carboxylic acid characterized by its perfluoropropyl group, which imparts unique chemical and physical properties. This compound exhibits high thermal stability, chemical resistance, and hydrophobic characteristics due to the strong carbon-fluorine bonds. It is commonly utilized as an intermediate in the synthesis of fluorinated surfactants, polymers, and specialty materials, where its perfluoroalkyl chain enhances surface activity and durability. The acid functionality allows for further derivatization, enabling tailored modifications for specific applications. Its compatibility with organic and fluorinated solvents makes it versatile for industrial and research use. The compound’s stability under harsh conditions makes it suitable for advanced material development and high-performance coatings.
3-Perfluoropropyl Propanoic Acid structure
356-02-5 structure
Product name:3-Perfluoropropyl Propanoic Acid
CAS No:356-02-5
MF:C6H5F7O2
MW:242.09152674675
MDL:MFCD00077553
CID:303893
PubChem ID:2774909

3-Perfluoropropyl Propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,4,4,5,5,6,6,6-heptafluoro-
    • 2H,2H,3H,3H-Perfluorohexanoic acid
    • 4,4,5,5,6,6,6-Heptafluorohexanoic acid
    • AKOS007930566
    • SCHEMBL866227
    • DTXSID00379268
    • 3:3 Fluorotelomer carboxylic acid
    • Q63408933
    • C6H5F7O2
    • FS-4389
    • Hexanoic acid, 4,4,5,5,6,6,6-heptafluoro-; 4,4,5,5,6,6,6-Heptafluorohexanoic acid; 2H,2H,3H,3H-Perfluorohexanoic acid
    • MFCD00077553
    • ISFKSWMQWIRDNC-UHFFFAOYSA-N
    • NS00004093
    • FT-0632029
    • 4,4,5,5,6,6,6-heptakis(fluoranyl)hexanoic acid
    • CHEBI:177060
    • 3-Perfluoropropyl Propanoic Acid
    • 33FTA
    • 356-02-5
    • 4,4,5,5,6,6,6-heptaluorohexanoic acid
    • n:2 FTCAs n=3
    • 4,4,5,5,6,6,6-HEPTAFLUOROHEXANOICACID
    • A822894
    • PD166933
    • 3:3 FTCA; Hexanoic acid, 4,4,5,5,6,6,6-heptafluoro-; 4,4,5,5,6,6,6-Heptafluorohexanoic acid; 2H,2H,3H,3H-Perfluorohexanoic acid
    • STL555476
    • 3:3FTCA
    • DB-048845
    • BBL101680
    • MDL: MFCD00077553
    • Inchi: InChI=1S/C6H5F7O2/c7-4(8,2-1-3(14)15)5(9,10)6(11,12)13/h1-2H2,(H,14,15)
    • InChI Key: ISFKSWMQWIRDNC-UHFFFAOYSA-N
    • SMILES: C(CC(C(C(F)(F)F)(F)F)(F)F)C(=O)O

Computed Properties

  • Exact Mass: 242.01800
  • Monoisotopic Mass: 242.01777653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 38 °C
  • Boiling Point: 77-78°C/4mm
  • PSA: 37.30000
  • LogP: 2.68410

3-Perfluoropropyl Propanoic Acid Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: C
  • HazardClass:CORROSIVE
  • Risk Phrases:R34

3-Perfluoropropyl Propanoic Acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

3-Perfluoropropyl Propanoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P270445-1g
3-Perfluoropropyl Propanoic Acid
356-02-5
1g
$ 176.00 2023-09-06
TRC
P270445-2.5g
3-Perfluoropropyl Propanoic Acid
356-02-5
2.5g
$ 299.00 2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
001296-25g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
25g
6908CNY 2021-05-08
Oakwood
006514-250mg
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
250mg
$15.00 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
001296-5g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
5g
1446CNY 2021-05-08
Fluorochem
006514-25g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
25g
£175.00 2022-03-01
1PlusChem
1P007APP-25g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
25g
$1285.00 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1191970-1g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 98%
1g
¥487.00 2024-05-17
Apollo Scientific
PC4496G-1g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
1g
£73.00 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
001296-25g
4,4,5,5,6,6,6-Heptafluorohexanoic acid
356-02-5 97%
25g
6908.0CNY 2021-07-05

Additional information on 3-Perfluoropropyl Propanoic Acid

Introduction to 3-Perfluoropropyl Propanoic Acid (CAS No. 356-02-5)

3-Perfluoropropyl Propanoic Acid, identified by the chemical abstracts service number CAS No. 356-02-5, is a fluorinated carboxylic acid that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound belongs to the class of perfluorinated derivatives, which are characterized by the presence of fully fluorinated carbon chains, making them highly resistant to chemical degradation and bioaccumulation. The molecular structure of 3-Perfluoropropyl Propanoic Acid consists of a propyl group substituted with three fluorine atoms, attached to a carboxylic acid functional group, which imparts distinct reactivity and solubility characteristics.

The synthesis of 3-Perfluoropropyl Propanoic Acid typically involves multi-step organic reactions, including fluorination and carboxylation processes. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that the compound meets the stringent requirements of industrial and research applications. The introduction of fluorine atoms into the molecular framework significantly alters the electronic properties of the compound, enhancing its stability against hydrolysis and oxidation. This stability is particularly valuable in environments where extreme conditions are prevalent, such as in high-performance coatings or specialized pharmaceutical formulations.

In recent years, 3-Perfluoropropyl Propanoic Acid has been explored for its potential applications in drug development. The perfluorinated moiety can influence the pharmacokinetic behavior of attached molecules, potentially improving bioavailability and metabolic stability. Researchers have been investigating its role as an intermediate in the synthesis of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The carboxylic acid group provides a versatile site for further functionalization, allowing for the attachment of pharmacophores or biomolecules that enhance drug efficacy.

One of the most compelling aspects of 3-Perfluoropropyl Propanoic Acid is its utility in materials science. The compound's low surface energy and hydrophobicity make it an excellent candidate for use in advanced lubricants, surfactants, and surface-modifying agents. These properties are particularly relevant in nanotechnology and microfluidics, where precise control over surface interactions is crucial for device performance. Additionally, the fluorinated backbone contributes to exceptional thermal stability, enabling applications in high-temperature environments where conventional compounds would degrade.

Recent studies have also highlighted the role of 3-Perfluoropropyl Propanoic Acid in environmental science. Its resistance to biodegradation has led to investigations into its potential use as a non-toxic alternative to traditional fluorinated compounds that have been associated with ecological concerns. While further research is needed to fully assess its environmental impact, preliminary data suggest that it may offer a more sustainable solution for industrial applications without compromising performance.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of 3-Perfluoropropyl Propanoic Acid for drug delivery systems. Its ability to form stable complexes with other molecules has been exploited in designing targeted therapies that improve drug retention and release profiles. This has opened up new possibilities for treating conditions that require prolonged drug action or precise spatial control within biological systems. For instance, researchers are exploring its use in combination with hydrogels or micelles to enhance drug solubility and reduce side effects.

Another emerging application lies in the field of organic electronics. The electron-withdrawing nature of the perfluorinated group can modulate charge transport properties in semiconducting materials, making 3-Perfluoropropyl Propanoic Acid a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Its stability under operational conditions ensures consistent performance over time, which is critical for commercial viability in these technologies.

The chemical reactivity of 3-Perfluoropropyl Propanoic Acid also makes it a valuable tool in synthetic chemistry. The carboxylic acid group can participate in various reactions such as esterification, amidation, and reduction, allowing chemists to construct complex molecular architectures efficiently. This versatility has led to its incorporation into libraries of building blocks used in medicinal chemistry and materials science research.

In conclusion,3-Perfluoropropyl Propanoic Acid (CAS No. 356-02-5) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features offer advantages in pharmaceutical design, materials engineering, and environmental applications. As research continues to uncover new possibilities for this compound,3-Perfluoropropyl Propanoic Acid is poised to play an increasingly significant role in advancing technological and medical innovations.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:356-02-5)4,4,5,5,6,6,6-Heptafluorohexanoic Acid
LE16000
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry